Cas no 2308468-50-8 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid
• CAS No: 2308468-50-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5935281
• PubChem ID: 165569377
• Update Time: 2025-08-04

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid
• EN300-1579938
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-2-carboxylic acid
• 2308468-50-8

• Inchi： 1S/C27H32N2O5/c1-17(2)23(15-25(30)29-14-8-7-13-24(29)26(31)32)28-27(33)34-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-24H,7-8,13-16H2,1-2H3,(H,28,33)(H,31,32)/t23-,24?/m0/s1
• InChI Key： GRSGEEAFKRXUFR-UXMRNZNESA-N
• SMILES： O(C(N[C@H](C(C)C)CC(N1CCCCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid

Comprehensive Overview of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid (CAS No. 2308468-50-8)

The compound 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid (CAS No. 2308468-50-8) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a piperidine-2-carboxylic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its potential role in drug discovery and peptide-based therapies, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for Fmoc-protected amino acids like 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This method is widely used in biotechnology and medicinal chemistry to create complex peptides with high precision. The compound’s chiral center at the 3S position further enhances its utility in designing stereoselective molecules, a critical factor in modern drug development.

One of the most searched questions related to this compound is: "What is the role of Fmoc in peptide synthesis?" The Fmoc group serves as a temporary protecting group for the amino functionality, allowing selective deprotection under mild basic conditions. This feature is essential for constructing multi-step peptide chains without unwanted side reactions. Additionally, the 4-methylpentanoyl moiety in the structure contributes to improved lipophilicity, which is a key consideration in optimizing drug bioavailability.

The CAS No. 2308468-50-8 compound has also garnered attention in academic research for its potential in studying protein-protein interactions and signal transduction pathways. Its compatibility with high-throughput screening assays makes it a promising candidate for identifying new biomarkers and therapeutic targets. Furthermore, the growing interest in personalized medicine has highlighted the need for such tailored chemical building blocks to develop patient-specific treatments.

From a synthetic chemistry perspective, the compound’s stability under ambient conditions and its solubility in common organic solvents like dimethylformamide (DMF) and dichloromethane (DCM) facilitate its handling in laboratory settings. Researchers often inquire about "How to purify Fmoc-protected peptides?", and techniques such as reverse-phase HPLC and flash chromatography are commonly employed for this purpose.

In conclusion, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-2-carboxylic acid represents a critical tool in contemporary chemical research. Its versatility in peptide engineering, combined with its relevance to cutting-edge therapeutic strategies, ensures its continued prominence in scientific literature and industrial applications. As the field of biopharmaceuticals evolves, this compound is poised to play an even greater role in addressing unmet medical needs.